Cas no 2385491-94-9 ((2,5-Dibromo-3-methoxy-phenyl)methanol)

• Product Name: (2,5-Dibromo-3-methoxy-phenyl)methanol
• CAS No: 2385491-94-9
• MF: C₈H₈Br₂O₂
• MW: 295.955921173096
• CID: 5079718
• Update Time: 2026-03-01

(2,5-Dibromo-3-methoxy-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,5-Dibromo-3-methoxy-phenyl)methanol
• (2,5-Dibromo-3-methoxyphenyl)methanol

• Inchi： 1S/C8H8Br2O2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-3,11H,4H2,1H3
• InChI Key： HWMSYIWQCRIDNU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CO)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Additional information on (2,5-Dibromo-3-methoxy-phenyl)methanol

(2,5-Dibromo-3-methoxy-phenyl)methanol: A Comprehensive Overview

The compound (2,5-Dibromo-3-methoxy-phenyl)methanol with CAS No. 2385491-94-9 is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with bromine atoms at the 2 and 5 positions, a methoxy group at the 3 position, and a hydroxymethyl group attached to the aromatic ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (2,5-Dibromo-3-methoxy-phenyl)methanol in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after in sustainable manufacturing. The bromine atoms in the molecule serve as reactive sites for polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Furthermore, the methoxy group enhances the molecule's solubility in organic solvents, facilitating its use in solution-based polymerization techniques.

In addition to its role in materials science, (2,5-Dibromo-3-methoxy-phenyl)methanol has shown promise in pharmacological applications. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. The hydroxymethyl group plays a crucial role in this activity by acting as a hydrogen bond donor, which is essential for interactions with target proteins. This compound has also been investigated for its antioxidant properties, which could make it a candidate for developing novel therapeutic agents against oxidative stress-related diseases.

The synthesis of (2,5-Dibromo-3-methoxy-phenyl)methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly production routes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized organic molecules.

From an environmental perspective, (2,5-Dibromo-3-methoxy-phenyl)methanol exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively broken down by microbial communities in aerobic environments, reducing its potential impact on ecosystems. This property is particularly important for industries seeking to adopt greener chemical processes and comply with stringent environmental regulations.

In conclusion, (2,5-Dibromo-3-methoxy-phenyl)methanol (CAS No. 2385491-94-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future advancements in chemistry and related fields.